Cas no 2763780-10-3 (2-tert-butyl(nitroso)amino-1-(3-chlorophenyl)propan-1-one)

• Product Name: 2-tert-butyl(nitroso)amino-1-(3-chlorophenyl)propan-1-one
• CAS No: 2763780-10-3
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• CID: 5572296
• PubChem ID: 165995445
• Update Time: 2025-07-09

2-tert-butyl(nitroso)amino-1-(3-chlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3-chlorophenyl)-2-[(1,1-dimethylethyl)nitrosoamino]-
• 2-tert-butyl(nitroso)amino-1-(3-chlorophenyl)propan-1-one

• Inchi： 1S/C13H17ClN2O2/c1-9(16(15-18)13(2,3)4)12(17)10-6-5-7-11(14)8-10/h5-9H,1-4H3
• InChI Key： IPHMVIXBRCCXRJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=C1)(=O)C(N(C(C)(C)C)N=O)C

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 421.5±30.0 °C(Predicted)
• pka: -6.67±0.70(Predicted)

Additional information on 2-tert-butyl(nitroso)amino-1-(3-chlorophenyl)propan-1-one

Research Brief on 2-tert-butyl(nitroso)amino-1-(3-chlorophenyl)propan-1-one (CAS: 2763780-10-3): Recent Advances and Applications

2-tert-butyl(nitroso)amino-1-(3-chlorophenyl)propan-1-one (CAS: 2763780-10-3) is a specialized nitroso compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique tert-butyl and nitroso functional groups, has shown promising potential in various applications, including drug discovery, chemical synthesis, and biological activity modulation. Recent studies have explored its mechanistic pathways, stability, and interactions with biological targets, providing valuable insights for further development.

One of the key areas of interest is the compound's role as a potential precursor or intermediate in the synthesis of novel therapeutic agents. Researchers have investigated its reactivity under different conditions, focusing on its ability to form stable intermediates that can be further functionalized. The presence of the nitroso group, in particular, has been highlighted for its ability to participate in redox reactions and act as a nitrosating agent, which could be leveraged in the design of new drugs targeting oxidative stress-related diseases.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on specific enzymatic pathways. The results indicated that 2-tert-butyl(nitroso)amino-1-(3-chlorophenyl)propan-1-one exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a scaffold for kinase inhibitor development. Further structural optimization could enhance its selectivity and potency, making it a viable candidate for preclinical studies.

Another significant finding comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's stability and degradation profile under physiological conditions. The study revealed that while the compound is relatively stable in acidic environments, it undergoes rapid degradation in alkaline conditions. This information is critical for formulating the compound in drug delivery systems and understanding its pharmacokinetic behavior in vivo.

Beyond its pharmaceutical applications, 2-tert-butyl(nitroso)amino-1-(3-chlorophenyl)propan-1-one has also been investigated for its role in chemical biology. Its ability to generate reactive nitrogen species (RNS) under specific conditions has been exploited in studies aimed at understanding cellular signaling pathways involving RNS. These findings could pave the way for new therapeutic strategies targeting diseases where RNS play a pivotal role, such as neurodegenerative disorders and cardiovascular diseases.

In conclusion, the latest research on 2-tert-butyl(nitroso)amino-1-(3-chlorophenyl)propan-1-one (CAS: 2763780-10-3) underscores its multifaceted potential in both pharmaceutical and chemical biology applications. While challenges related to stability and selectivity remain, ongoing studies are expected to provide deeper insights into its mechanisms and optimize its utility in drug development. Future research directions may include structural derivatization to improve its pharmacological properties and expanded biological testing to validate its therapeutic potential.